Cas no 51419-51-3 (Odonicin)

• Product Name: Odonicin
• CAS No: 51419-51-3
• Molecular Formula: C₂₄H₃₀O₇
• Molecular Weight: 430.49100
• CID: 376481
• PubChem ID: 14106499

Odonicin Properties

Names and Identifiers

• Odonicin
• (5β,6β,7α,8α,9β,10α,13α,15α)-7-Hydroxy-1-oxo-7,20-epoxykaura-2,16 -diene-6,15-diyl diacetate
• ent-6
• [ "ent-6", "15-Diacetoxy-7", "20-epoxy-7-hydroxy-2", "16-kauradien-1-one" ]
• CS-0023388
• 51419-51-3
• AKOS032962087
• HY-N3157
• (6,7,15)-6,15-Bis(acetyloxy)-7,20-epoxy-7-hydroxykaura-2,16-dien-1-one
• (7S,15R)-6beta,15-Diacetoxy-7alpha,20-epoxy-7-hydroxykaura-2,16-dien-1-one
• [(1S,2S,5R,7R,8S,9S,10S,11R)-7-acetyloxy-9-hydroxy-12,12-dimethyl-6-methylidene-15-oxo-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadec-13-en-10-yl] acetate

• InChIKey： VIZWMBLJPXPZSQ-CMJIRCKQSA-N
• Inchi： InChI=1S/C24H30O7/c1-12-15-6-7-16-22-11-29-24(28,23(16,10-15)19(12)30-13(2)25)20(31-14(3)26)18(22)21(4,5)9-8-17(22)27/h8-9,15-16,18-20,28H,1,6-7,10-11H2,2-5H3/t15-,16+,18-,19-,20+,22-,23+,24-/m1/s1
• SMILES： CC(=O)O[C@H]1[C@H]2[C@@]3(COC1([C@]45[C@H]3CC[C@H](C4)C(=C)[C@H]5OC(=O)C)O)C(=O)C=CC2(C)C

Computed Properties

• Exact Mass: 430.19900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 430.19915329g/mol
• Heavy Atom Count: 31
• Complexity: 934
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• LogP: 2.32240
• PSA: 99.13000
• Boiling Point: 545.7±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.3 mmHg at 25°C
• Flash Point: 182.8±23.6 °C
• Color/Form: Cryst.
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids